Cas no 133513-18-5 (3,4,6,7-tetrachlorodibenzo[b,d]thiophene)
133513-18-5 structure
Product Name:3,4,6,7-tetrachlorodibenzo[b,d]thiophene
CAS No:133513-18-5
MF:C12H4Cl4S
MW:322.03715801239
CID:1233005
PubChem ID:86405
Update Time:2025-04-20
3,4,6,7-tetrachlorodibenzo[b,d]thiophene Chemical and Physical Properties
Names and Identifiers
-
- 3,4,6,7-tetrachlorodibenzo[b,d]thiophene
- 3,4,6,7-tetrachlorodibenzothiophene
- 133513-18-5
- DTXSID80158154
- Dibenzothiophene, 3,4,6,7-tetrachloro-
-
- Inchi: 1S/C12H4Cl4S/c13-7-3-1-5-6-2-4-8(14)10(16)12(6)17-11(5)9(7)15/h1-4H
- InChI Key: LPMBNIAZMVFJKV-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC2=C1SC1C(=C(C=CC2=1)Cl)Cl)Cl
Computed Properties
- Exact Mass: 319.87902
- Monoisotopic Mass: 319.878782g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.8
- Topological Polar Surface Area: 28.2Ų
Experimental Properties
- PSA: 0
3,4,6,7-tetrachlorodibenzo[b,d]thiophene Related Literature
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
133513-18-5 (3,4,6,7-tetrachlorodibenzo[b,d]thiophene) Related Products
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